Cas no 14181-83-0 (Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime)

• Product name: Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime
• CAS No: 14181-83-0
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1309320
• PubChem ID: 97464557

Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime
• 4-methoxy-α-bromoacetophenone oxime
• 2-Bromo-1-(4-methoxyphenyl)ethanone oxime
• 14181-83-0

• Inchi： InChI=1S/C9H10BrNO2/c1-13-8-4-2-7(3-5-8)9(6-10)11-12/h2-5,12H,6H2,1H3/b11-9-
• InChI Key： PUVGQYFVBWZTLT-LUAWRHEFSA-N
• SMILES： COC1=CC=C(C=C1)C(=NO)CBr

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82